Phthalide isoquinolines
Phthalide isoquinolines are a class of natural products found in various plants, particularly in the Apiaceae family such as celery and dill. These compounds exhibit diverse biological activities due to their unique structural features. Chemically, phthalide isoquinolines consist of a phthalide ring fused to an isoquinoline nucleus, conferring them with potential pharmacological properties including antioxidant, anti-inflammatory, and analgesic effects. Their molecular structure enables interactions with multiple targets in the human body, making them promising candidates for drug development. However, their biological activities may vary among different species and individuals due to structural modifications and metabolic differences.
These natural products are often extracted from plants using solvent-based methods followed by purification steps to isolate pure compounds suitable for further study or commercialization. Due to their complex structure and potential health benefits, phthalide isoquinolines have attracted considerable interest in the pharmaceutical industry for developing new therapeutic agents.

Structure | Chemical Name | CAS | MF |
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Bicuculline | 485-49-4 | C20H17NO6 |
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Noscapine | 128-62-1 | C22H23NO7 |
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Noscapine hydrochloride | 912-60-7 | C22H24ClNO7 |
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Desmethylnarcotine | 521-40-4 | C21H21NO7 |
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1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-,hydrochloride (1:1), (3S)- | 5936-28-7 | C21H22ClNO6 |
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1(3H)-Isobenzofuranone, 6-hydroxy-7-methoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-, (3S)- | 76851-95-1 | C20H19NO6 |
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Nascopine | 10421-76-8 | C22H23NO7 |
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5-(4,5-dimethoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)-6,6-dimethyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-6-ium | 51390-68-2 | C22H24INO6 |
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(+/-)-b-Hydrastine | 60594-55-0 | C21H21NO6 |
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(+/-)-Nor-β-hydrastine | 66408-36-4 | C20H19NO6 |
Related Literature
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
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Jiaqin Yang,Lifang Jiao,Taihong Wang,Jiabiao Lian,Xiaochuan Duan,Wenjun Zheng Dalton Trans., 2011,40, 10100-10108
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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